Cas no 1159511-92-8 (6-bromo-2,5-dimethyl-2h-indazole)

• Product Name: 6-bromo-2,5-dimethyl-2h-indazole
• CAS No: 1159511-92-8
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD12028639
• CID: 1204982
• PubChem ID: 44119472
• Update Time: 2025-06-11

6-bromo-2,5-dimethyl-2h-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,5-dimethyl-2H-indazole
• CS-0441445
• 1159511-92-8
• IWQKNWIRYSQPQG-UHFFFAOYSA-N
• 6-bromo-2,5-dimethylindazole
• SCHEMBL724583
• D79749
• MFCD12028639
• AKOS026675600
• 2H-Indazole, 6-bromo-2,5-dimethyl-
• DA-19304
• PS-7780
• 6-bromo-2,5-dimethyl-2h-indazole

• MDL： MFCD12028639
• Inchi： 1S/C9H9BrN2/c1-6-3-7-5-12(2)11-9(7)4-8(6)10/h3-5H,1-2H3
• InChI Key： IWQKNWIRYSQPQG-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=CN(C)N=2)C=C1C

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-bromo-2,5-dimethyl-2h-indazole

Introduction to 6-bromo-2,5-dimethyl-2H-indazole (CAS No. 1159511-92-8)

6-bromo-2,5-dimethyl-2H-indazole, identified by its Chemical Abstracts Service (CAS) number 1159511-92-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which serves as a privileged scaffold in drug discovery. The presence of bromine and methyl substituents at specific positions enhances its chemical reactivity, making it a valuable intermediate in synthesizing more complex molecules with potential biological activity.

The structural features of 6-bromo-2,5-dimethyl-2H-indazole contribute to its versatility in medicinal chemistry. The bromine atom at the 6-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This reactivity is particularly useful in constructing more intricate molecular frameworks for drug development. Additionally, the methyl groups at the 2- and 5-positions influence the electronic properties of the indazole core, potentially modulating its interaction with biological targets.

In recent years, indazole derivatives have been extensively studied for their pharmacological properties. Several indazole-based compounds have demonstrated promising activities in preclinical models, including antimicrobial, anti-inflammatory, and anticancer effects. The brominated dimethyl-substituted indazole scaffold (6-bromo-2,5-dimethyl-2H-indazole) is no exception. Its unique structural motif positions it as a potential lead compound for further optimization toward therapeutic applications.

One of the most compelling aspects of 6-bromo-2,5-dimethyl-2H-indazole is its role as a key intermediate in synthesizing biologically active molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism and signal transduction pathways. For instance, derivatives of 6-bromo-2,5-dimethyl-2H-indazole have been explored as inhibitors of kinases and other enzymes that play critical roles in tumor growth and progression. The ability to modify the indazole core through strategic functionalization allows for fine-tuning of pharmacokinetic and pharmacodynamic properties.

The bromine atom in 6-bromo-2,5-dimethyl-2H-indazole is particularly noteworthy due to its utility in constructing biaryl structures through palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern drug discovery, enabling the rapid assembly of complex molecular architectures with high precision. By employing this strategy, chemists can generate libraries of indazole derivatives for high-throughput screening (HTS), accelerating the identification of compounds with desirable biological activity.

Recent advances in computational chemistry have further enhanced the utility of 6-bromo-2,5-dimethyl-2H-indazole as a building block. Molecular modeling studies have revealed insights into how structural modifications influence binding affinity to biological targets. These insights are crucial for rational drug design, allowing researchers to predict which modifications will yield compounds with improved potency and selectivity. The integration of experimental data with computational predictions has streamlined the process of optimizing indazole-based drugs.

The pharmaceutical industry has taken note of the potential of 6-bromo-2,5-dimethyl-2H-indazole and its derivatives. Several companies are actively engaged in developing novel therapeutics based on this scaffold. Early-stage clinical trials have shown encouraging results for certain indazole-derived compounds, particularly those targeting oncological indications. These trials underscore the importance of 6-bromo-2,5-dimethyl-2H-indazole as a starting point for generating next-generation drugs.

Beyond its applications in drug development, 6-bromo-2,5-dimethyl-2H-indazole has found utility in materials science and agrochemical research. Its ability to serve as a precursor for more complex molecules makes it a valuable asset in synthetic chemistry labs worldwide. The compound’s stability under various reaction conditions further enhances its appeal as an intermediate.

The synthesis of 6-bromo-2,5-dimethyl-2H-indazole typically involves multi-step organic transformations starting from readily available precursors. Advances in synthetic methodologies have improved both yield and scalability, making it more accessible for industrial applications. Efficient synthetic routes are essential for ensuring cost-effectiveness and sustainability in pharmaceutical production.

In conclusion,6-bromo-2,5-dimethyl-2H-indazole (CAS No. 1159511-92-8) is a versatile and highly functionalized indazole derivative with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists seeking to discover new therapeutics. As research continues to uncover new applications for this compound,6-bromo-2,5-dimethyl-2H-indazole is poised to remain at the forefront of drug discovery efforts across multiple therapeutic areas.